Cas no 946315-44-2 (4-chloro-N-{2-4-(dimethylamino)phenyl-2-(4-phenylpiperazin-1-yl)ethyl}benzamide)

• Product Name: 4-chloro-N-{2-4-(dimethylamino)phenyl-2-(4-phenylpiperazin-1-yl)ethyl}benzamide
• CAS No: 946315-44-2
• MF: C₂₇H₃₁ClN₄O
• MW: 463.014245271683
• CID: 5514667
• Update Time: 2025-07-18

4-chloro-N-{2-4-(dimethylamino)phenyl-2-(4-phenylpiperazin-1-yl)ethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-chloro-N-[2-[4-(dimethylamino)phenyl]-2-(4-phenyl-1-piperazinyl)ethyl]-
• 4-chloro-N-{2-4-(dimethylamino)phenyl-2-(4-phenylpiperazin-1-yl)ethyl}benzamide

• Inchi： 1S/C27H31ClN4O/c1-30(2)24-14-10-21(11-15-24)26(20-29-27(33)22-8-12-23(28)13-9-22)32-18-16-31(17-19-32)25-6-4-3-5-7-25/h3-15,26H,16-20H2,1-2H3,(H,29,33)
• InChI Key： VOENLVFGFBQVMF-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=C(N(C)C)C=C1)N1CCN(C2=CC=CC=C2)CC1)(=O)C1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 462.219
• Monoisotopic Mass: 462.219
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.8A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 4-chloro-N-{2-4-(dimethylamino)phenyl-2-(4-phenylpiperazin-1-yl)ethyl}benzamide

Comprehensive Overview of 4-chloro-N-{2-4-(dimethylamino)phenyl-2-(4-phenylpiperazin-1-yl)ethyl}benzamide (CAS No. 946315-44-2)

The compound 4-chloro-N-{2-4-(dimethylamino)phenyl-2-(4-phenylpiperazin-1-yl)ethyl}benzamide (CAS No. 946315-44-2) is a specialized organic molecule with a unique structural framework. This benzamide derivative features a chloro-substituted phenyl ring, a dimethylamino group, and a phenylpiperazine moiety, making it a subject of interest in medicinal chemistry and drug discovery. Its complex structure suggests potential interactions with biological targets, particularly in the central nervous system (CNS), which aligns with current research trends focusing on neuroactive compounds and GPCR modulators.

In recent years, the scientific community has shown growing interest in multi-target ligands and small molecule modulators, especially those targeting dopamine receptors and serotonin pathways. The presence of both phenylpiperazine and dimethylamino groups in this compound hints at its potential affinity for such receptors. Researchers exploring novel antidepressants or cognitive enhancers may find this molecule particularly intriguing, as its structural features resemble those of known psychoactive agents while offering a distinct pharmacological profile.

The synthesis of 4-chloro-N-{2-4-(dimethylamino)phenyl-2-(4-phenylpiperazin-1-yl)ethyl}benzamide involves multi-step organic reactions, typically starting with the formation of the phenylpiperazine core followed by sequential substitutions. Advanced techniques like microwave-assisted synthesis and flow chemistry could potentially optimize its production, addressing the increasing demand for efficient synthetic methodologies in pharmaceutical research. Analytical characterization typically employs HPLC-MS, NMR spectroscopy, and X-ray crystallography to confirm purity and structure.

From a drug development perspective, this compound's lipophilicity and molecular weight suggest it may possess favorable blood-brain barrier permeability, a critical factor for CNS-targeting therapeutics. Computational modeling studies could further explore its binding affinities and ADMET properties, which are currently hot topics in computer-aided drug design. The integration of AI-driven predictive models in such analyses could significantly accelerate its evaluation as a potential lead compound.

In material science applications, the conjugated aromatic systems present in this molecule might offer interesting electronic properties for organic semiconductors or photovoltaic materials. This aligns with the growing focus on sustainable energy solutions and organic electronics. Researchers investigating molecular self-assembly or supramolecular chemistry might also explore this compound's potential due to its multiple hydrogen bonding sites and aromatic stacking capabilities.

The safety profile and toxicological aspects of 4-chloro-N-{2-4-(dimethylamino)phenyl-2-(4-phenylpiperazin-1-yl)ethyl}benzamide would require thorough investigation before any therapeutic applications. Current green chemistry principles would guide such evaluations, particularly focusing on biodegradability and eco-toxicity - key concerns in modern pharmaceutical development. The compound's stability under various conditions would also be crucial for determining appropriate storage conditions and formulation strategies.

From an intellectual property perspective, the structural novelty of this compound presents opportunities for patent protection in various jurisdictions. The pharmaceutical industry's increasing emphasis on first-in-class drugs makes such unique chemical entities particularly valuable. Potential applications might span neurological disorders, mood regulation, or even neuroprotective agents, though extensive preclinical studies would be necessary to validate these possibilities.

In the context of high-throughput screening and chemical library development, this benzamide derivative represents an interesting addition to collections targeting GPCR families. Its structural complexity offers valuable diversity for structure-activity relationship studies, especially when compared to simpler piperazine derivatives. The compound's chiral center also presents opportunities for exploring enantioselective effects, a growing area of interest in drug discovery.

The commercial availability of 4-chloro-N-{2-4-(dimethylamino)phenyl-2-(4-phenylpiperazin-1-yl)ethyl}benzamide (CAS No. 946315-44-2) through specialty chemical suppliers facilitates its investigation by research institutions and pharmaceutical companies. Proper handling requires standard laboratory precautions, with particular attention to its solubility characteristics in various organic solvents. Future research directions might explore its structure-optimization to improve pharmacokinetic properties or reduce potential off-target effects.

As the scientific community continues to explore polypharmacology approaches and multi-target drug design, compounds like 4-chloro-N-{2-4-(dimethylamino)phenyl-2-(4-phenylpiperazin-1-yl)ethyl}benzamide gain increasing relevance. Its unique combination of structural features positions it as a potentially valuable tool for understanding complex receptor-ligand interactions and developing new therapeutic strategies for challenging medical conditions.